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Compound of Interest

Compound Name: Fructose-alanine-13C6

Cat. No.: B12369100 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fructose-alanine-13C6. The following procedures

ensure safe handling and disposal of this stable isotope-labeled compound.

Hazard Assessment
Fructose-alanine-13C6 is a stable isotope-labeled compound. While the specific Safety Data

Sheet (SDS) for Fructose-alanine-13C6 is not available, an SDS for the closely related D-

Fructose-13C6 indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS).[1] However, as with any chemical, it is essential to handle

it with care in a laboratory setting. The primary considerations are to prevent contamination of

the sample and to follow standard laboratory safety protocols.

Personal Protective Equipment (PPE)
The minimum required PPE for handling Fructose-alanine-13C6 includes a lab coat,

protective eyewear, long pants, and closed-toe shoes.[2] This should be supplemented with

appropriate gloves.
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PPE Item Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes or aerosols.[2][3]

Hand Protection Disposable nitrile gloves.

Provides a barrier against

incidental contact and prevents

contamination of the sample.

[2][4] It is recommended to

change gloves frequently.[4]

Body Protection A clean lab coat.
Protects skin and clothing from

potential spills.[3][4][5]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

If handling large quantities or if

dust is generated, a dust

respirator may be appropriate.

[6]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Fructose-alanine-13C6 from

receipt to use.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area in its original, tightly sealed container.[7]

Preparation:

Work in a clean, designated area, such as a laminar flow hood, to minimize the risk of

contamination.[4]

Wipe down all equipment (e.g., pipettes, spatulas, weighing boats) with 70% ethanol

before use.[5]

Don the appropriate PPE as listed in the table above.
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Weighing and Aliquoting:

Use a calibrated microbalance for accurate measurement.[5]

Handle the solid compound carefully to avoid generating dust.

If preparing solutions, add the solvent to the weighed compound slowly.

Experimental Use:

Keep containers closed when not in use to prevent contamination.

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory area.[7][8]

Disposal Plan
Waste disposal must adhere to local, state, and federal regulations.

Unused Product:

Dispose of the chemical in its original container if possible.

Do not mix with other waste.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal instructions.

Contaminated Materials:

Dispose of contaminated lab supplies (e.g., pipette tips, gloves, weighing boats) in a

designated chemical waste container.

Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
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The following table summarizes key quantitative data for D-Fructose, a component of the target

molecule. Specific data for Fructose-alanine-13C6 is not available, but these values provide a

useful reference.

Property Value Source

Melting Point 103-105 °C [7]

Molecular Weight 180.16 g/mol [6]

Solubility Soluble in cold water [6]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Fructose-alanine-13C6 in

a laboratory setting.
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Caption: Workflow for Safe Handling of Fructose-alanine-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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